Cas no 1368006-40-9 (4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde)

4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde structure

1368006-40-9 structure

Product Name:4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde

CAS No:1368006-40-9

MF:C₅H₆N₂O₂

MW:126.113340854645

CID:6094683

PubChem ID:82418831

Update Time:2024-01-14

4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1368006-40-9
- EN300-7144098
- 4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde
- Inchi： 1S/C5H6N2O2/c1-2-4-5(3-8)7-9-6-4/h3H,2H2,1H3
- InChI Key： YXCTWIHJCAVYGU-UHFFFAOYSA-N
- SMILES： O1N=C(C=O)C(CC)=N1

Computed Properties

Exact Mass: 126.042927438g/mol
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 56Å²

4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7144098-0.05g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	0.05g	$341.0	2025-03-12
Enamine	EN300-7144098-0.1g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	0.1g	$509.0	2025-03-12
Enamine	EN300-7144098-0.25g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	0.25g	$728.0	2025-03-12
Enamine	EN300-7144098-0.5g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	0.5g	$1148.0	2025-03-12
Enamine	EN300-7144098-1.0g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	1.0g	$1472.0	2025-03-12
Enamine	EN300-7144098-2.5g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	2.5g	$2884.0	2025-03-12
Enamine	EN300-7144098-5.0g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	5.0g	$4267.0	2025-03-12
Enamine	EN300-7144098-10.0g	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95.0%	10.0g	$6328.0	2025-03-12
Aaron	AR028F9K-50mg	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95%	50mg	$494.00	2025-02-16
Aaron	AR028F9K-100mg	4-ethyl-1,2,5-oxadiazole-3-carbaldehyde	1368006-40-9	95%	100mg	$725.00	2025-02-16

4-Ethyl-1,2,5-oxadiazole-3-carbaldehyde Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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